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Compound of Interest

Compound Name: Yeqlirnsra

Cat. No.: B13923235

Application Notes: Yeglrnsra

Topic: Preparation and Handling of Yeqlrnsra for In Vitro Research

Audience: Researchers, scientists, and drug development professionals.

Introduction

Yeglrnsra is a potent, cell-permeable, small molecule inhibitor of the tyrosine kinase FAK
(Focal Adhesion Kinase). The FAK signaling pathway is a critical regulator of cell proliferation,
survival, and migration. Dysregulation of this pathway has been implicated in various cancers,
making FAK a key target for therapeutic development. These application notes provide detailed
protocols for the preparation of stock and working solutions of Yeqlrnsra for use in cell-based
assays.

Product Information and Data

All quantitative data for Yeqlrnsra are summarized in the table below. This information is
essential for accurate preparation of stock and working solutions.
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Parameter Value

Chemical Name 2-(4-fluorophenyl)-N-methyl-Y-oxo-glrsra
Molecular Weight 452.5 g/mol

Appearance White to off-white solid powder

Purity >99% (HPLC)

Solubility DMSO: = 50 mg/mL (= 110.5 mM)

Ethanol: = 5 mg/mL (= 11.05 mM)

PBS (pH 7.2): Insoluble

Recommended Storage Store powder at -20°C for up to 2 years.

Store DMSO stock solution at -20°C for up to 6
months.

ECso (in vitro) 15 nM (inhibition of FAK autophosphorylation)

Experimental Protocols

Protocol for Preparation of Yeglrnsra Stock Solution (10
mM)

This protocol describes the preparation of a 10 mM stock solution in dimethyl sulfoxide
(DMSO). High-purity, anhydrous DMSO is critical for the stability of the compound.

Materials:

Yeglrnsra powder (e.g., 5 mg)

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or amber vials

Calibrated analytical balance

Vortex mixer
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Procedure:

Pre-warm Yegqlrnsra: Allow the vial of Yeqlrnsra powder to equilibrate to room temperature
for at least 15 minutes before opening to prevent condensation.

* Weigh the Compound: On a calibrated analytical balance, accurately weigh out a specific
amount of Yeqlrnsra powder (e.g., 5 mg).

e Calculate Required Solvent Volume: Use the following formula to calculate the volume of
DMSO needed to achieve a 10 mM concentration:

Volume (uL) = (Mass (mg) / Molecular Weight ( g/mol )) * 100,000
Example for 5 mg: (5 mg / 452.5 g/mol ) * 100,000 = 1105 puL of DMSO

o Dissolve the Compound: Add the calculated volume of sterile DMSO to the vial containing
the Yeqlrnsra powder.

o Ensure Complete Solubilization: Cap the vial tightly and vortex thoroughly for 1-2 minutes
until the powder is completely dissolved. A brief sonication in a water bath can assist if
necessary.

o Aliquot and Store: Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20
uL) in sterile, light-protected tubes. Store immediately at -20°C. Avoid repeated freeze-thaw
cycles.

Protocol for Preparation of Yeqglrnsra Working Solutions

This protocol describes the serial dilution of the 10 mM stock solution to generate working
solutions for treating cells in culture.

Materials:
e 10 mM Yeglrnsra stock solution in DMSO
 Sterile, pre-warmed cell culture medium

 Sterile microcentrifuge tubes
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Procedure:

e Thaw Stock Solution: Thaw a single aliquot of the 10 mM Yeqlrnsra stock solution at room
temperature.

e Prepare Intermediate Dilutions: Perform serial dilutions in sterile cell culture medium. It is
recommended to keep the final DMSO concentration in the culture well below 0.1% to avoid
solvent-induced cytotoxicity.

o To prepare a 100 uM working solution (1:100 dilution): Add 2 uL of the 10 mM stock
solution to 198 pL of pre-warmed cell culture medium. Mix well by gentle pipetting.

o To prepare a 1 pM working solution (1:100 dilution from 100 uM): Add 10 pL of the 100 uM
working solution to 990 uL of pre-warmed cell culture medium. Mix well.

o Treat Cells: Add the appropriate volume of the final working solution to the cell culture wells
to achieve the desired final concentration. For example, add 10 pL of a 100 pM working
solution to 1 mL of medium in a well to get a final concentration of 1 pM.

» Vehicle Control: Always prepare a vehicle control using the same final concentration of
DMSO as used in the experimental conditions.

Diagrams and Workflows
Signaling Pathway of Yeqlrnsra Action

The diagram below illustrates the inhibition of the Focal Adhesion Kinase (FAK) signaling
pathway by Yeqlrnsra.
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FAK signaling pathway inhibition by Yeqlrnsra.
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Experimental Workflow for Cell-Based Assays

The following diagram outlines the general workflow from solution preparation to data analysis
when using Yeqlrnsra in a typical cell-based experiment.
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General workflow for in vitro Yeqlrnsra experiments.
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 To cite this document: BenchChem. [How to prepare Yeqlrnsra stock and working solutions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13923235#how-to-prepare-yeqlrnsra-stock-and-
working-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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